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Compound of Interest

Compound Name: 5-Undecanol

Cat. No.: B1582354

Extensive research into the applications of 5-undecanol in the flavor and fragrance industry
has revealed a consensus that this specific isomer is not utilized in these fields. Authoritative
industry resources explicitly recommend against its use for both flavor and fragrance purposes.
[1] Consequently, detailed application notes, experimental protocols, and quantitative sensory
data for 5-undecanol are not available.

This document summarizes the known chemical and physical properties of 5-undecanol and
provides a comparative overview with its isomer, 1-undecanol, which is widely used in the
industry. Additionally, a generalized experimental workflow for the sensory evaluation of a
potential new flavor or fragrance ingredient is presented to illustrate the research that would be
necessary to characterize 5-undecanol.

Physicochemical Properties of 5-Undecanol

While not used for its organoleptic properties, the basic physicochemical data for 5-undecanol
has been documented.
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Property Value

Molecular Formula C11H240

Molecular Weight 172.31 g/mol

CAS Number 37493-70-2

Boiling Point 228-230 °C at 760 mmHg

Flash Point 94 °C (201 °F)

Solubility Soluble in alcohol; Insoluble in water (49.73
mg/L @ 25 °C est.)

Appearance Colorless to almost colorless clear liquid

Comparative Analysis: 5-Undecanol vs. 1-Undecanol

The contrast between the lack of application for 5-undecanol and the widespread use of its
isomer, 1-undecanol, is stark. 1-Undecanol, also known as undecyl alcohol, is a well-
established ingredient in the flavor and fragrance industry.
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Feature 5-Undecanol 1-Undecanol
Floral, waxy, citrus with fatty
] ] notes.[2][3][4][5] Described as
Odor Profile No data available.

having a fresh, clean, rose,

and soapy aroma.[4]

Flavor Profile

No data available.

Waxy, aldehydic, soapy with a

citrus note.[6]

Applications

Not recommended for flavor or

fragrance use.[1]

Used in floral and citrus
fragrance compositions, such
as rose, acacia, and cologne.
[7] Also used in various food
flavors including citrus,
pineapple, and rose.[7] As a
precursor in the synthesis of

flavor and fragrance esters.[5]

FEMA GRAS Status

Not listed.

GRAS (Generally Recognized
as Safe), FEMA Number 3097.

[4]

Experimental Protocols for Sensory Analysis

For a compound to be considered for use in flavor and fragrance, it must undergo rigorous

sensory evaluation. The following are generalized protocols that would be applied to a novel

substance.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a critical technique for identifying which volatile compounds in a sample have an odor.

[BI[9][10][11]

Objective: To determine the odor-active components of a sample.

Methodology:
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o Sample Preparation: Dilute the 5-undecanol sample in a volatile solvent (e.g., ethanol or
diethyl ether).

e Injection: Inject the sample into a gas chromatograph.

e Separation: The GC separates the individual components of the sample based on their
volatility and polarity. The column effluent is split.

o Detection: One portion of the effluent is directed to a standard detector (e.g., a mass
spectrometer or flame ionization detector) to identify and quantify the compounds. The other
portion is directed to a heated sniffing port.

o Olfactory Evaluation: A trained sensory panelist sniffs the effluent from the sniffing port and
records the odor character and intensity for each compound as it elutes from the column.

Sensory Panel Evaluation for Odor and Flavor
Thresholds

Objective: To determine the detection and recognition thresholds of 5-undecanol in a specific
medium (e.g., water, air, or a simple food base).

Methodology:

o Panelist Selection and Training: Select and train a panel of individuals for their ability to
consistently detect and describe specific odors and tastes.

o Sample Preparation: Prepare a series of dilutions of 5-undecanol in the desired medium.
The concentration range should span from well below the expected threshold to clearly
perceptible levels.

¢ Presentation: Present the samples to the panelists in a randomized and blinded fashion,
often using a triangle test (two blanks and one sample) or a 3-Alternative Forced Choice (3-
AFC) method.

» Data Analysis: Analyze the panelists' responses to determine the concentration at which the
substance can be reliably detected (detection threshold) and recognized by its characteristic
aroma or taste (recognition threshold).
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Logical Workflow for Flavor/Fragrance Ingredient
Evaluation

The following diagram illustrates the typical workflow for evaluating a new chemical entity for its
potential use as a flavor or fragrance ingredient. 5-Undecanol has not progressed past the
initial screening phase for organoleptic properties.
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Typical workflow for evaluating a new flavor or fragrance ingredient.
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Conclusion

Based on available data, 5-undecanol has no established applications in the flavor and
fragrance industry. The lack of any documented positive sensory characteristics, combined with
explicit recommendations against its use, precludes the development of detailed application
notes and protocols. Research and development in this sector are focused on its isomer, 1-
undecanol, and other aliphatic alcohols with desirable organoleptic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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